Cas no 2580209-05-6 (2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid)

• Product Name: 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid
• CAS No: 2580209-05-6
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5660907
• PubChem ID: 165890299
• Update Time: 2025-10-28

2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(benzyloxy)carbonyl]piperazin-1-yl}pyridine-4-carboxylic acid
• 2580209-05-6
• EN300-27724558
• 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid

• Inchi： 1S/C18H19N3O4/c22-17(23)15-6-7-19-16(12-15)20-8-10-21(11-9-20)18(24)25-13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,22,23)
• InChI Key： KJDHVIRHWNSJPS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2C=C(C(=O)O)C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83Ų

Additional information on 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid

Recent Advances in the Study of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid (CAS: 2580209-05-6)

The compound 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid (CAS: 2580209-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the piperazine and pyridine moieties, make it a versatile scaffold for the development of compounds targeting various biological pathways. Researchers have explored its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical in diseases like cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its application in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for therapeutic intervention, and the ability of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid to serve as a scaffold for PPI inhibitors has been demonstrated in several preclinical studies. These findings suggest that this compound could play a pivotal role in the discovery of new drugs for complex diseases.

In addition to its role in drug discovery, recent research has also investigated the pharmacokinetic properties of 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid. Studies have shown that the compound exhibits favorable absorption and distribution profiles, making it a promising candidate for further optimization. However, challenges remain in improving its metabolic stability and reducing potential off-target effects, which are areas of active investigation.

Another exciting development is the use of this compound in the synthesis of prodrugs. By modifying the benzyloxycarbonyl group, researchers have been able to create prodrugs that exhibit enhanced bioavailability and targeted delivery. This approach has shown promise in improving the therapeutic efficacy of drugs derived from 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid, particularly in the context of cancer therapy.

In conclusion, the compound 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyridine-4-carboxylic acid (CAS: 2580209-05-6) represents a valuable tool in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential applications in drug discovery underscore its importance in ongoing research efforts. Future studies will likely focus on optimizing its properties and expanding its therapeutic applications, paving the way for new treatments for a range of diseases.